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Compound of Interest

Compound Name:
2,7-Dinitro-9,10-

phenanthrenedione

Cat. No.: B1596109 Get Quote

An In-depth Technical Guide to 2,7-Dinitro-9,10-phenanthrenedione For Researchers,

Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and characterization of 2,7-Dinitro-9,10-phenanthrenedione, a nitrated polycyclic

quinone of significant interest in materials science and environmental health research.

Core Properties of 2,7-Dinitro-9,10-
phenanthrenedione
Appearance: 2,7-Dinitro-9,10-phenanthrenedione is a light yellow to yellow solid.[1]

Melting Point: The melting point of this compound is recorded to be in the range of 302-304 °C.

[1][2][3]

Physicochemical Data Summary
For ease of reference, the key quantitative data for 2,7-Dinitro-9,10-phenanthrenedione are

summarized in the table below.
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Property Value References

Molecular Formula C₁₄H₆N₂O₆ [1][2][3][4][5]

Molecular Weight 298.21 g/mol [1][2][3][4][5]

CAS Registry Number 604-94-4 [1][3][4][5]

Melting Point 302-304 °C [1][2][3]

Appearance Light yellow to yellow solid [1]

Boiling Point (Predicted) 555.9±43.0 °C [1]

Density (Predicted) 1.631±0.06 g/cm³ [1]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of 2,7-Dinitro-9,10-
phenanthrenedione are crucial for its application in research.

Synthesis via Electrophilic Nitration of 9,10-
Phenanthrenequinone
The most common method for synthesizing 2,7-Dinitro-9,10-phenanthrenedione is through

the direct nitration of 9,10-phenanthrenequinone.[1]

Materials:

9,10-Phenanthrenequinone

Fuming nitric acid

Concentrated sulfuric acid

Procedure:

Carefully add 9,10-phenanthrenequinone to a mixture of fuming nitric acid and concentrated

sulfuric acid. The acidic environment generates the nitronium ion (NO₂⁺), which is the active

nitrating species.[1]
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The reaction mixture is typically heated under reflux.[1]

Upon completion of the reaction, the mixture is cooled and poured onto ice water to

precipitate the crude product.

The precipitate is collected by filtration and washed with water until the filtrate is neutral.

Purification of the desired 2,7-dinitro isomer from other potential isomers, such as the 2,5-

dinitro derivative, is achieved through recrystallization or chromatography.[1] A reported yield

for the pure product is approximately 61%.[1]

Determination of Melting Point
The melting point of 2,7-Dinitro-9,10-phenanthrenedione can be determined using a standard

capillary melting point apparatus.

Materials:

Purified 2,7-Dinitro-9,10-phenanthrenedione

Capillary tubes

Melting point apparatus

Procedure:

A small amount of the dry, purified 2,7-Dinitro-9,10-phenanthrenedione is packed into a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate.

The temperature at which the substance first begins to melt (the first appearance of liquid)

and the temperature at which the substance is completely liquid are recorded. This range is

reported as the melting point.

Logical Workflow and Visualization
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The synthesis and subsequent characterization of 2,7-Dinitro-9,10-phenanthrenedione follow

a logical experimental workflow. This process is visualized in the diagram below.

Synthesis

Characterization

Start: 9,10-Phenanthrenequinone

Reagents:
Fuming Nitric Acid

Concentrated Sulfuric Acid

Electrophilic Aromatic Substitution
(Nitration)

Reaction Work-up:
Precipitation in Ice Water

Purification:
Recrystallization/Chromatography

Product:
2,7-Dinitro-9,10-phenanthrenedione

Melting Point Determination UV-Vis Spectroscopy Fluorescence Spectroscopy Other Spectroscopic Methods
(e.g., IR, NMR)

Click to download full resolution via product page

Caption: Synthesis and Characterization Workflow for 2,7-Dinitro-9,10-phenanthrenedione.
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This guide provides foundational information for researchers working with 2,7-Dinitro-9,10-
phenanthrenedione. The provided protocols and data serve as a starting point for further

investigation and application of this compound in various scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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appearance]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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